Cas no 1261819-17-3 (2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261819-17-3
• MF: C₁₂H₇F₃N₂O₂
• MW: 268.191393136978
• CID: 4982986
• Update Time: 2025-07-19

2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3N2O2/c13-12(14,15)10-4-2-1-3-9(10)8-5-6-11(16-7-8)17(18)19/h1-7H
• InChI Key： NMTRLSPGCZIVLE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine

2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine: A Versatile Compound in Medicinal Chemistry and Drug Discovery

2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine is a pivotal compound in the field of medicinal chemistry, characterized by its unique molecular structure and functional groups. The compound's synthesis and application in pharmaceutical research have garnered significant attention due to its potential as a building block for developing novel therapeutics. The pyridine ring serves as the core scaffold, while the trifluoromethyl group and nitro group contribute to its biological activity and metabolic stability. Recent studies have highlighted its role in modulating enzyme activity and receptor interactions, making it a promising candidate for drug development.

Structurally, 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine exhibits a pyridine ring substituted with a nitro group at the 2-position and a 2-(trifluoromethyl)phenyl group at the 5-position. The trifluoromethyl group introduces electron-withdrawing properties, enhancing the compound's reactivity and selectivity in chemical reactions. This structural feature is critical for its application in synthetic chemistry, where it can act as a versatile intermediate for the preparation of bioactive molecules. The nitro group further contributes to the compound's stability and solubility, which are essential for pharmaceutical formulations.

Recent advancements in medicinal chemistry have underscored the importance of 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine in the development of small-molecule drugs. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as a scaffold for targeting protein kinases, a class of enzymes implicated in various diseases. The compound's trifluoromethyl group was found to enhance the binding affinity to the kinase active site, while the nitro group modulates its metabolic profile, reducing off-target effects. These findings highlight the compound's utility in designing selective inhibitors for therapeutic applications.

The pyridine ring of 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine is particularly noteworthy for its ability to form hydrogen bonds with biological targets. This property is exploited in the design of drugs targeting G-protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. A 2022 review in *Bioorganic & Medicinal Chemistry* emphasized the role of pyridine-based scaffolds in modulating receptor activity. The trifluoromethyl group enhances the hydrophobic interactions, while the nitro group provides additional steric hindrance, optimizing the compound's pharmacological profile.

Applications of 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine extend beyond traditional drug discovery. It has been explored as a key intermediate in the synthesis of antitumor agents and anti-inflammatory compounds. A 2023 preclinical study in *ACS Medicinal Chemistry Letters* reported its use in the development of a novel inhibitor for the enzyme phosphoinositide 3-kinase (PI3K), which is a critical player in cancer progression. The compound's trifluoromethyl group was shown to improve the drug's oral bioavailability, while the nitro group contributed to its metabolic stability, ensuring prolonged therapeutic effects.

The nitro group in 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine also plays a crucial role in its reactivity towards electrophilic substitution reactions. This property is leveraged in the synthesis of bioactive molecules with diverse biological activities. For instance, a 2021 study in *Organic & Biomolecular Chemistry* demonstrated the use of this compound in the preparation of a series of nitro-substituted pyridine derivatives with potent antimicrobial activity. The trifluoromethyl group was found to enhance the compound's ability to disrupt bacterial cell membranes, making it a valuable lead for developing new antibiotics.

In the context of drug discovery, 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine represents a prime example of how structural modifications can significantly impact biological activity. The interplay between the pyridine ring, trifluoromethyl group, and nitro group allows for fine-tuning of the compound's pharmacological properties. This adaptability has positioned it as a key component in the design of drugs targeting a wide range of diseases, from cancer to neurodegenerative disorders.

As research continues to evolve, the potential of 2-Nitro-5-(2-(trifluoromethyl)phenyl)pyridine in medicinal chemistry is expected to expand further. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutics. The compound's role in modulating enzyme activity and receptor interactions underscores its significance in advancing drug discovery and improving patient outcomes.